Cas no 71322-99-1 (2-Methylpiperidin-4-one)

2-Methylpiperidin-4-one Properties

Names and Identifiers

• 2-Methylpiperidin-4-one
• 2-Methyl-4-piperidinone
• 2-Methyl-4-piperidone
• 2-Methyl-piperidin-4-one
• 2-methyl-4-oxopiperidine
• 2-Methyl-piperidin-4-on
• 2-methyl-piperidine-4-one
• 4-Piperidinone,2-methyl
• A26725
• AKOS005137897
• SB75341
• SB11156
• 71322-99-1
• EN300-70832
• OFVHMZSKMQPCKB-UHFFFAOYSA-N
• (2S)-2-Methyl-4-piperidinone
• AMY13581
• FT-0650621
• 4-Piperidinone, 2-methyl-
• (2R)-2-methylpiperidin-4-one
• W10112
• CS-0080309
• SCHEMBL1360201
• DTXSID60406741
• DB-006189
• +Expand

• MDL： MFCD08669336
• InChIKey： OFVHMZSKMQPCKB-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO/c1-5-4-6(8)2-3-7-5/h5,7H,2-4H2,1H3
• SMILES： CC1CC(=O)CCN1

Computed Properties

• Exact Mass: 113.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.084063974g/mol
• Heavy Atom Count: 8
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 0.65620
• PSA: 29.10000

2-Methylpiperidin-4-one Security Information

2-Methylpiperidin-4-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%